PHCCC

• CAS No.: 179068-02-1
• Product Name: PHCCC
• Molecular Formula: C17H14N2O3
• Molecular Weight: 294.3 g/mol
• IUPAC Name: (7E)-7-hydroxyimino-N-phenyl-1,7a-dihydrocyclopropa[b]chromene-1a-carboxamide
• Standard InChI: InChI=1S/C17H14N2O3/c20-16(18-11-6-2-1-3-7-11)17-10-13(17)15(19-21)12-8-4-5-9-14(12)22-17/h1-9,13,21H,10H2,(H,18,20)/b19-15-
• Standard InChIKey: FPXPIEZPAXSELW-CYVLTUHYSA-N
• Isomeric SMILES: C1C\2C1(OC3=CC=CC=C3/C2=N/O)C(=O)NC4=CC=CC=C4
• SMILES: C1C2C1(OC3=CC=CC=C3C2=NO)C(=O)NC4=CC=CC=C4
• Canonical SMILES: C1C2C1(OC3=CC=CC=C3C2=NO)C(=O)NC4=CC=CC=C4
• Appearance: Solid powder
• Description: PHCCC is a positive allosteric modulator of mGluR4. PHCCC exhibits proconvulsant action in three models of epileptic seizures in immature rats. PHCCC reduces proliferation and promotes differentiation of cerebellar granule cell neuroprecursors. PHCCC showed neuroprotection against betaAP- and NMDA-toxicity in mixed cultures of mouse cortical neurons. This neuroprotection was additive to that induced by the highly efficacious mGluR1 antagonist CPCCOEt and was blocked by MSOP, a group-III mGluR antagonist. Our data provide evidence for a novel pharmacological site on mGluR4, which may be used as a target-site for therapeutics.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: PHCCC
• Reference: 1: Szczurowska E, Mareš P. Positive allosteric modulator of mGluR4 PHCCC exhibits proconvulsant action in three models of epileptic seizures in immature rats. Physiol Res. 2012;61(6):619-28. Epub 2012 Oct 25. PubMed PMID: 23098651.; 2: Williams R, Zhou Y, Niswender CM, Luo Q, Conn PJ, Lindsley CW, Hopkins CR. Re-exploration of the PHCCC Scaffold: Discovery of Improved Positive Allosteric Modulators of mGluR4. ACS Chem Neurosci. 2010 Jun 16;1(6):411-419. PubMed PMID: 20582156; PubMed Central PMCID: PMC2889702.; 3: Kłak K, Pałucha A, Brański P, Sowa M, Pilc A. Combined administration of PHCCC, a positive allosteric modulator of mGlu4 receptors and ACPT-I, mGlu III receptor agonist evokes antidepressant-like effects in rats. Amino Acids. 2007 Feb;32(2):169-72. Epub 2006 Aug 2. PubMed PMID: 16868652.; 4: Canudas AM, Di Giorgi-Gerevini V, Iacovelli L, Nano G, D'Onofrio M, Arcella A, Giangaspero F, Busceti C, Ricci-Vitiani L, Battaglia G, Nicoletti F, Melchiorri D. PHCCC, a specific enhancer of type 4 metabotropic glutamate receptors, reduces proliferation and promotes differentiation of cerebellar granule cell neuroprecursors. J Neurosci. 2004 Nov 17;24(46):10343-52. PubMed PMID: 15548648.; 5: Stachowicz K, Kłak K, Kłodzińska A, Chojnacka-Wojcik E, Pilc A. Anxiolytic-like effects of PHCCC, an allosteric modulator of mGlu4 receptors, in rats. Eur J Pharmacol. 2004 Sep 13;498(1-3):153-6. PubMed PMID: 15363989.; 6: Maj M, Bruno V, Dragic Z, Yamamoto R, Battaglia G, Inderbitzin W, Stoehr N, Stein T, Gasparini F, Vranesic I, Kuhn R, Nicoletti F, Flor PJ. (-)-PHCCC, a positive allosteric modulator of mGluR4: characterization, mechanism of action, and neuroprotection. Neuropharmacology. 2003 Dec;45(7):895-906. PubMed PMID: 14573382.
• PubChem Compound: 5866327
• Last Modified: Nov 11 2021